molecular formula C11H11N3 B6269046 N3-phenylpyridine-3,4-diamine CAS No. 92289-37-7

N3-phenylpyridine-3,4-diamine

Cat. No. B6269046
CAS RN: 92289-37-7
M. Wt: 185.2
InChI Key:
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Description

“N3-Phenylpyridine-3,4-diamine” is a chemical compound used for pharmaceutical testing . It is a high-quality reference standard that ensures accurate results .


Synthesis Analysis

The synthesis of similar compounds involves reactions of pyridine and substituted pyridines with N2O5 in an organic solvent . A new triphenylpyridine-containing aromatic diamine monomer named 4-phenyl-2,6-bis(4-aminophenyl) pyridine was successfully synthesized .


Chemical Reactions Analysis

The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . From 4-aminopyridine, imidazo[4,5-c]pyridines have been synthesized .


Physical And Chemical Properties Analysis

A similar compound, N3-Benzylpyridine-3,4-diamine, is a white to yellow solid that is soluble in many polar aprotic solvents at room temperature or on heating . It also presents a high thermal stability .

Mechanism of Action

The mechanism of action for similar compounds like Phenazopyridine is not well known . Only basic information on its interaction with the body is available . It is known that the chemical has a direct topical analgesic effect on the mucosa lining of the urinary tract .

Safety and Hazards

The safety data sheet for a similar compound, 4-Phenylpyridine, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment when handling this compound .

Future Directions

The synthesis and characterization of organosoluble, thermally stable, and hydrophobic polyimides derived from 4-(4-(1-pyrrolidinyl)phenyl)-2,6-bis(4-(4-aminophenoxy)phenyl)pyridine have been studied . This suggests potential future directions in the development of high-performance polymers .

properties

{ "Design of the Synthesis Pathway": "The synthesis of N3-phenylpyridine-3,4-diamine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "3-cyanopyridine", "aniline", "phenylboronic acid", "copper (II) sulfate", "sodium hydroxide", "potassium carbonate", "palladium (II) acetate", "triethylamine", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with aniline in the presence of phenylboronic acid, copper (II) sulfate, and sodium hydroxide to form N-(3-pyridyl)aniline.", "Step 2: N-(3-pyridyl)aniline is then reacted with potassium carbonate and palladium (II) acetate in the presence of triethylamine and acetic acid to form N3-phenylpyridine-3,4-diamine.", "Step 3: The final product is isolated and purified through recrystallization from ethanol." ] }

CAS RN

92289-37-7

Molecular Formula

C11H11N3

Molecular Weight

185.2

Purity

95

Origin of Product

United States

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